Cas no 367909-69-1 (1,2,2,4-Tetramethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde)

• Product Name: 1,2,2,4-Tetramethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde
• CAS No: 367909-69-1
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• MDL: MFCD26107062
• CID: 4524736
• PubChem ID: 15470896
• Update Time: 2025-10-29

1,2,2,4-Tetramethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,2,2,4-tetramethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde
• 1,2,2,4-tetramethyl-3,4-dihydroquinoline-6-carbaldehyde
• 1,2,2,4-tetramethyl-3,4-dihydroquinoline-6-carboxaldehyde
• LS-09444
• ALBB-027434
• AKOS005116681
• MFCD26107062
• 367909-69-1
• 6-Quinolinecarboxaldehyde, 1,2,3,4-tetrahydro-1,2,2,4-tetramethyl-
• 1,2,2,4-Tetramethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde

• MDL： MFCD26107062
• Inchi： 1S/C14H19NO/c1-10-8-14(2,3)15(4)13-6-5-11(9-16)7-12(10)13/h5-7,9-10H,8H2,1-4H3
• InChI Key： YFSBNVZQFZCCTP-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(C=O)C=C2)C(C)CC1(C)C

Computed Properties

• Exact Mass: 217.146664230Da
• Monoisotopic Mass: 217.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų

Additional information on 1,2,2,4-Tetramethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde

Comprehensive Overview of 1,2,2,4-Tetramethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde (CAS No. 367909-69-1)

1,2,2,4-Tetramethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde (CAS No. 367909-69-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound belongs to the tetrahydroquinoline family, which is known for its diverse biological activities and applications in drug discovery. The presence of the carbaldehyde functional group at the 6-position makes it a valuable intermediate for further chemical modifications.

The structural uniqueness of 1,2,2,4-Tetramethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde lies in its tetramethyl-substituted tetrahydroquinoline core, which imparts steric hindrance and electronic effects that can influence its reactivity and binding properties. Researchers are particularly interested in this compound due to its potential as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. Its CAS No. 367909-69-1 serves as a critical identifier for procurement and regulatory compliance.

In recent years, the demand for tetrahydroquinoline derivatives has surged, driven by their applications in developing novel therapeutic agents. For instance, 1,2,2,4-Tetramethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde has been explored as a precursor in the synthesis of compounds with anti-inflammatory, antimicrobial, and anticancer properties. The carbaldehyde group offers a versatile handle for condensation reactions, enabling the creation of Schiff bases or other derivatives with enhanced bioactivity.

From a material science perspective, 1,2,2,4-Tetramethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde has shown promise in the development of organic semiconductors and light-emitting materials. The conjugated system of the tetrahydroquinoline ring, combined with the electron-withdrawing carbaldehyde moiety, can contribute to tunable electronic properties. This makes the compound a candidate for use in optoelectronic devices, such as OLEDs and photovoltaic cells.

The synthesis of 1,2,2,4-Tetramethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde typically involves multi-step organic reactions, including cyclization and oxidation steps. Advanced techniques like microwave-assisted synthesis and catalyzed reactions have been employed to improve yield and purity. Researchers are also investigating greener synthetic routes to align with the growing emphasis on sustainable chemistry.

Market trends indicate a rising interest in tetrahydroquinoline-based compounds, with 1,2,2,4-Tetramethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde being no exception. Its applications span across pharmaceuticals, agrochemicals, and advanced materials, making it a compound of high commercial value. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the demands of research institutions and industrial players.

For researchers and industry professionals, understanding the properties and applications of 1,2,2,4-Tetramethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde is essential. Its CAS No. 367909-69-1 ensures accurate identification, while its structural features open doors to innovative applications. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing multiple fields of chemistry and technology.